Journal Name:Journal of Computer-Aided Molecular Design
Journal ISSN:0920-654X
IF:4.179
Journal Website:https://link.springer.com/journal/10822
Year of Origin:1987
Publisher:Springer Netherlands
Number of Articles Per Year:98
Publishing Cycle:Bimonthly
OA or Not:Not
Preparation and characterization of sisal fibre reinforced sodium alginate gum composites for non-structural engineering applications
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-07-15 , DOI: 10.1515/epoly-2023-0027
In this work, untreated/treated sisal fibre (SF)-reinforced sodium alginate composites for three different concentrations (1.5%, 2%, and 2.5%) are fabricated by the hand lay-up method, and the variations in mechanical properties such as tensile strength, flexural strength, and impact strength are studied. The treated and untreated composites are analysed and compared using scanning electron microscope to study the surface morphology. Energy-dispersive spectroscopic analysis is carried out to evaluate the elemental compositions. Fourier transform infrared spectroscopic analysis is conducted to determine the interaction between fibres and matrix material. The thermal observations such as differential scanning calorimetry and thermogravimetric analysis showed only slight variations between the untreated and treated SF composites. The results of this work indicate that untreated sample with the maximum sodium alginate gum concentration had significantly enhanced mechanical properties and low moisture absorption rate. Biodegradation test inferred that it was superior for the treated fibre rather than the untreated fibre composites. The primary objective of this work is to assess the suitability of these composites for non-structural engineering applications.
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Wood-derived high-performance cellulose structural materials
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-05-24 , DOI: 10.1515/epoly-2023-0010
The threats of nonrenewable energy consumption and environmental disruption caused by the extensive use of metals and polymers derived from petroleum have prompted the development of eco-friendly, high-performance, and long-lasting structural materials. After various treatments, cellulose materials exhibit exceptional properties such as high strength, fire resistance, hydrophobic properties, and thermal stability. Cellulose-based structural materials have excellent mechanical strength and the distinct advantages of being lightweight, inexpensive, and energy efficient. This review summarizes the recent progress in the preparation methods and properties of high-performance cellulose structural materials such as high-strength cellulose structural materials, thermal insulation cellulose structural materials, flame-retardant cellulose structural materials, hydrophobic cellulose structural materials, cellulose structural material with electrical properties, and other cellulose structural materials. The future of high-performance cellulosic structural materials and the prospective of their development are concluded.
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Preparation and experimental estimation of radiation shielding properties of novel epoxy reinforced with Sb2O3 and PbO
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-05-02 , DOI: 10.1515/epoly-2023-0019
The present work aims to fabricate new inexpensive epoxy-based composites with a concentration described by the formula (90 − x)epoxy + 10Sb2O3 + xPbO, where x = 5, 10, 15, and 20 wt%. The impacts of the substitution of epoxy by PbO on the composite density and radiation shielding properties of the fabricated composites were studied. The density of the fabricated composites varied between 1.30 and 1.49 g·cm−3, enriching the PbO concentration. Utilizing the narrow beam transmission method, the linear attenuation coefficient (LAC) of the fabricated composites was measured using the NaI (Tl) detector as well as radioactive sources Am-241 and Cs-137. The LAC increased by 84% and 18% at gamma-ray energy of 0.059 and 0.662 MeV, when the PbO concentration raised between 5 and 20 wt%, respectively. Then the transmission rate and half-value layer of the fabricated composites were reduced by raising the PbO concentration. Therefore, the fabricated composite has good shielding properties in the low gamma-ray energy interval to be suitable for medical applications and low radioactive waste container constructions.
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Effect of matrix composition on properties of polyamide 66/polyamide 6I-6T composites with high content of continuous glass fiber for optimizing surface performance
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-03-10 , DOI: 10.1515/epoly-2022-8111
To optimize the surface performance of the composites of polyamide 66 and continuous glass fiber (50/50, weight ratio), poly(hexamethylene isoftalamide-co-terephthalamide) (PA6I-6T) was introduced. The composites were prepared by a twin-screw extruder, and the effect of PA6I-6T on the thermal and mechanical properties, as well as surface appearance was investigated. The results showed that the crystallization temperature and the melting point of the composites decreased with increasing the amount of PA6I-6T. The Jeziorny method proved that the presence of PA6I-6T did not change the nucleation mode and the crystal growth of PA66 in the hybrid matrix, and the Mo method revealed that the crystallization rate of PA66 decreased first and then increased with the increase of the PA6I-6T content. The reduction in the “floating fiber” on the surface of the composites was attributed to the decrease of the crystallization rate of PA66 in the presence of PA6I-6T. It was shown that the composites with smooth surface had a large melt flow index. Moreover, the composites with high content of PA6I-6T had low heat deformation temperatures. The mechanical properties of the composites did not change significantly with the increase of the PA6I-6T content. Scanning electron microscope (SEM) images revealed that glass fiber was evenly distributed in the matrix and strongly oriented parallel to the injection direction.
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Thermally conductive h-BN/EHTPB/epoxy composites with enhanced toughness for on-board traction transformers
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2022-10-31 , DOI: 10.1515/epoly-2022-0076
The dry-type on-board traction transformer (DOBTT) has the characteristics of huge heat generation and high heat dissipation requirements, so it has higher requirements for heat dissipation performance of epoxy resin (EP) insulation. However, the toughness of the existing high thermal conductivity EP composite after being modified by inorganic particles is greatly reduced, and it is very easy to crack under the occasion of frequent vibration such as electric multiple units or electric locomotives, so it cannot be directly applied to the DOBTT. In this article, the composite using h-BN to improve the thermal conductivity, and epoxidized hydroxy-terminated polybutadiene (EHTPB) liquid rubber to improve the toughness was prepared. After characterization and testing, it was found that when the EHTPB content was between 10 and 15 phr, the elongation at break of the EP/h-BN/EHTPB composite could be increased by 47.9% and the impact strength could be increased by 47.8% compared with that without EHTPB. The thermal and electrical performances were still satisfactory, which has a potential in application of on-board electrical equipment.
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Oxidized hyaluronic acid/adipic acid dihydrazide hydrogel as cell microcarriers for tissue regeneration applications
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2022-12-07 , DOI: 10.1515/epoly-2022-0086
Hyaluronic acid (HA) is a biopolymer present in various human tissues, whose degradation causes tissue damage and diseases. The oxidized hyaluronic acid/adipic acid dihydrazide (oxi-HA/ADH) hydrogels have attracted attention due to their advantages such as thermosensitivity, injectability, in situ gelation, and sterilization. However, studies are still scarce in the literature as microcarriers. In that sense, this work is a study of oxi-HA/ADH microparticles of 215.6 ± 2.7 µm obtained by high-speed shearing (18,000 rpm at pH 7) as cell microcarriers. Results showed that BALB/c 3T3 fibroblasts and adipose mesenchymal stem cells (h-AdMSC) cultured on the oxi-HA/ADH microcarriers presented a higher growth of both cells in comparison with the hydrogel. Moreover, the extrusion force of oxi-HA/ADH microparticles was reduced by 35% and 55% with the addition of 25% and 75% HA fluid, respectively, thus improving its injectability. These results showed that oxi-HA/ADH microcarriers can be a potential injectable biopolymer for tissue regeneration applications.
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Novel bridged polysilsesquioxane aerogels with great mechanical properties and hydrophobicity
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2022-11-07 , DOI: 10.1515/epoly-2022-0077
Two novel bridged silsesquioxane (BSQ) precursors, 1,4-bis(trimethoxysilylpropylthioethenylphenoxy)benzene and 1,3-bis(trimethoxysilylpropylthioethenyl)benzene, were synthesized from arylacetylenes and 3-mercaptopropyltrimethoxysilane through the thiol-yne click reaction. Then, bridged polysilsesquioxane aerogels were prepared from BSQ precursors alone or together with tetramethoxysilane (TMOS) as a co-precursor through the sol–gel method. The resulted aerogels were characterized by scanning electron microscopy, mercury intrusion porosimetry, thermogravimetric analysis, transient hot-wire method, and water contact angle tests. Their mechanical properties were evaluated by unidirectional compression tests. The properties of the aerogels are strongly affected by precursor content, mass ratio of BSQ to TMOS, and the structures of BSQ. The obtained aerogels do not break even when compressive strain is up to 55% and show high compressive modulus (≥2.46 MPa) and hydrophobicity (water contact angle ≥130°).
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Optoelectronic investigation and spectroscopic characteristics of polyamide-66 polymer
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2022-11-03 , DOI: 10.1515/epoly-2022-0078
A semi-crystalline designated nylon 66 polymer is a crucial, high-performance engineering material that is used in wide variety of industrial applications including sensors, electrical insulators, electronic devices, and automotive sector. Using modules based on density functional theory and finite-field approaches, this work explores the optoelectronic and spectroscopic characteristics of this polymer. Absorption, dielectric function, refractive index, and optical conductivity are the principle topics of this study. The effects indicated that nylon 66 is a first-rate insulator and the degree of crystallinity estimated is 46.44%. The simulated bandgap vs. the Tauc relation value is greater than 7.0 eV and has a proportional inaccuracy of 2.36%. Absorption coefficient value, however, suggests that while the refractive index and dielectric function remain stable, the optical conductivity is elevated. In order to determine the advantages appropriate for many applications, this research develops a strong basis and perception of the linear and nonlinear optical properties of nylon 66.
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Low-temperature self-healing polyurethane adhesives via dual synergetic crosslinking strategy
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-06-30 , DOI: 10.1515/epoly-2022-0083
Damage to polymer adhesives is one of the most common reasons for structural integrity damage of composite solid propellants. The introduction of self-repairing technology into the adhesive is expected to solve this problem. However, at low temperatures, the self-repairing and mechanical properties of the materials are greatly impaired, thereby limiting the application of self-repairing adhesives in composite solid propellants. In this study, based on the dual synergistic crosslinking strategy, a polyurethane adhesive exhibiting excellent self-healing and mechanical properties at low temperatures was successfully prepared. The adhesive exhibited high self-repairing efficiency and ultra-long elongation at break at low temperatures. Specifically, at a low temperature of −40°C, the self-repair efficiency was over 70% and the elongation at break was over 1,400%, which were much higher than the results of the control group. Moreover, the strength was comparable to that of the control group. This polyurethane adhesive shows excellent self-healing and mechanical properties at low temperatures and is expected to provide the strong self-healing ability and mechanical properties for composite solid propellants, alleviating the problem of structural integrity damage.
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Thermal response of double network hydrogels with varied composition
Journal of Computer-Aided Molecular Design ( IF 4.179 ) Pub Date: 2023-07-04 , DOI: 10.1515/epoly-2023-0044
The series of double network (DN) hydrogels, based on poly(N,N′-diethylacrylamide) (PDEAAm), polyacrylamide (PAAm), or poly(2-acrylamido-2-methyl-1-propanesulfonic acid) (PAMPS) were synthesized with various mass ratios of components and their thermal response was investigated. The formation of DN structure in studied hydrogels results in significant increase in Young’s modulus. PDEAAm/PAMPS hydrogels exhibited rather high swelling ratio and consequently their temperature sensitivity was not detected. DN hydrogels PDEAAm/PAAm and PDEAAm/PDEAAm displayed thermo-responsive behavior, and the dependence of transition parameters on the feed molar concentration of acrylamide and N,N′-diethylacrylamide monomers, respectively, was determined through deswelling, NMR, and Differential scanning calorimetry (DSC) experiments. A two-state process model was employed to describe the phase transition of hydrogels. By utilizing a modified van’t Hoff equation with data from deswelling, NMR, and DSC experiments, we were able to obtain thermodynamic parameters of the transition and determine the size of the cooperative domains consisting of polymer units and water molecules.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物3区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.50 82 Science Citation Index Science Citation Index Expanded Not
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